3-methyl-N-(4-{[4-methyl-6-(phenylamino)pyrimidin-2-yl]amino}phenyl)benzene-1-sulfonamide

• IUPAC Name: N-[4-[(4-anilino-6-methylpyrimidin-2-yl)amino]phenyl]-3-methylbenzenesulfonamide
• InChI: InChI=1S/C24H23N5O2S/c1-17-7-6-10-22(15-17)32(30,31)29-21-13-11-20(12-14-21)27-24-25-18(2)16-23(28-24)26-19-8-4-3-5-9-19/h3-16,29H,1-2H3,(H2,25,26,27,28)
• InChI Key: BIDSUUBFDFJHCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NC2=CC=C(C=C2)NC3=NC(=CC(=N3)NC4=CC=CC=C4)C
• Molecular Formula: C24H23N5O2S
• Molecular Weight: 445.5 g/mol

Description

Typically, a compound description includes its molecular formula, systematic name (IUPAC name), other names (if any), and its registry numbers such as CAS or PubChem ID. It may also include its role or uses in various fields.

Synthesis Analysis

This involves the study of how the compound is synthesized. It includes the raw materials used, the conditions required, and the steps involved in the synthesis.

Molecular Structure Analysis

This involves the study of the compound’s molecular structure, including its geometry, the type of bonds (covalent, ionic, etc.), and the spatial arrangement of atoms.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying the physical properties (such as melting point, boiling point, solubility, etc.) and chemical properties (such as reactivity, stability, etc.) of the compound.

Scientific Research Applications

Antibacterial Properties

While not as widely studied as its anticancer effects, imatinib exhibits antibacterial properties. .

Antiviral Activity

While not as well-established as its other properties, imatinib has been investigated for its potential antiviral effects. Some studies suggest it could inhibit viral replication, particularly in the context of HIV. However, more research is needed to validate these findings.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various enzymes and receptors in the body .

Mode of Action

It’s likely that the compound interacts with its targets through a series of chemical reactions, possibly involving nucleophilic substitution and acylation .

Biochemical Pathways

Similar compounds are known to interact with various biochemical pathways, leading to a range of downstream effects .

Pharmacokinetics

The compound’s solubility in organic solvents and relative instability at high temperatures may influence its bioavailability .

Result of Action

Similar compounds have been shown to have antimicrobial potential .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the compound is relatively stable at room temperature but may undergo dangerous reactions at high temperatures or when in contact with oxidizing agents .

Safety and Hazards

This involves studying the safety measures that need to be taken while handling the compound and the hazards associated with it.